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Introduction

D-(+)-Cellotetraose tetradecaacetate is a fully acetylated derivative of D-(+)-Cellotetraose.

Cellotetraose itself is an oligosaccharide, specifically a tetramer composed of four D-glucose

units linked by β-(1→4) glycosidic bonds. The acetylation process replaces the hydrogen

atoms of the hydroxyl (-OH) groups with acetyl (-COCH3) groups, altering the molecule's

physical and chemical properties, such as its solubility and reactivity. This derivative is valuable

in various biochemical and organic synthesis applications.

Molecular Properties
The molecular formula and weight are fundamental parameters for any chemical compound,

essential for stoichiometric calculations in experimental research and drug development.

Property Value Source

Molecular Formula C₅₂H₇₀O₃₅ [1][2][3]

Molecular Weight 1255.09 g/mol [1][3]
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Derivation of the Molecular Formula

The molecular formula of D-(+)-Cellotetraose Tetradecaacetate can be derived from the base

molecule, D-(+)-Cellotetraose.

D-(+)-Cellotetraose: The molecular formula for D-(+)-Cellotetraose is C₂₄H₄₂O₂₁[4][5][6][7][8].

Acetylation: The term "tetradecaacetate" indicates that fourteen (tetra-deca) hydroxyl groups

of the cellotetraose molecule have been acetylated.

Chemical Transformation: During acetylation, a hydrogen atom (H) from each of the fourteen

hydroxyl groups is replaced by an acetyl group (CH₃CO). This results in a net addition of

C₂H₂O for each hydroxyl group that is acetylated.

Calculation:

Starting formula (Cellotetraose): C₂₄H₄₂O₂₁

Addition from 14 acetyl groups: 14 × (C₂H₂O) = C₂₈H₂₈O₁₄

Resulting formula: C(₂₄+₂₈)H(₄₂-₁₄+₁₄)O(₂₁+₁₄) = C₅₂H₇₀O₃₅

This calculation is consistent with the referenced sources.

Chemical Structure and Logical Representation
To illustrate the relationship between the parent compound and its acetylated derivative, the

following logical diagram is provided.
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Caption: Transformation of D-(+)-Cellotetraose to its tetradecaacetate derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-(+)-Cellotetraose tetradecaacetate | Biochemical Assay Reagents | 83058-25-7 |
Invivochem [invivochem.com]

2. BioOrganics [bioorganics.biz]

3. D-Cellotetraose tetradecaacetate | PPB Analytical Inc. [ppbanalytical.com]

4. D-(+)-CELLOTETRAOSE CAS#: 38819-01-1 [m.chemicalbook.com]

5. D-(+)-Cellotetraose, 95% 25 mg | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15551347?utm_src=pdf-body-img
https://www.benchchem.com/product/b15551347?utm_src=pdf-custom-synthesis
https://www.invivochem.com/product/V99307
https://www.invivochem.com/product/V99307
https://bioorganics.biz/product_details.php?id=202348
https://ppbanalytical.com/product/d-cellotetraose-tetradecaacetate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0191104_EN.htm
https://www.thermofisher.com/order/catalog/product/J67583.MB
https://www.thermofisher.com/order/catalog/product/J67583.MB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. D-(+)-Cellotetraose, 95% 10 mg | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

7. CAS # 38819-01-1, Cellotetraose, Cellotetrose, O-beta-D-Glucopyranosyl-(1→4)-O-beta-
D-glucopyranosyl-(1→4)-O-beta-D-glucopyranosyl-(1→4)-D-glucose - chemBlink
[chemblink.com]

8. Cellotetraose | C24H42O21 | CID 170125 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [D-(+)-Cellotetraose Tetradecaacetate molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551347#d-cellotetraose-tetradecaacetate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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